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Compound of Interest

Compound Name: cis-3-Hydroxyglyburide

Cat. No.: B8067998

Get Quote

Executive Summary
Objective: To define the pharmacokinetic correlation between glyburide (glibenclamide) dosing

and the systemic exposure of its active metabolite, cis-3-hydroxyglyburide (M2b), and to

evaluate the clinical implications of this relationship in drug development and safety monitoring.

Key Insight: While glyburide exhibits dose-dependent pharmacokinetics in healthy populations,

the correlation between parent drug dose and cis-3-hydroxyglyburide levels is non-linear and

highly sensitive to renal function. In patients with compromised glomerular filtration rates (GFR

<60 mL/min), the renal clearance of cis-3-hydroxyglyburide decreases disproportionately to

the parent drug, leading to metabolite accumulation that correlates with prolonged, refractory

hypoglycemia.[1]

Mechanistic Pathway & Metabolic Causality
Glyburide is extensively metabolized in the liver, primarily by the cytochrome P450 2C9

(CYP2C9) isoenzyme. Understanding the bifurcation of this pathway is critical for interpreting

plasma ratios.
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The parent compound undergoes hydroxylation at the cyclohexyl ring to form two active

metabolites:

4-trans-hydroxyglyburide (M1): The major metabolite, accounting for ~80% of urinary

recovery.

3-cis-hydroxyglyburide (M2/M2b): The minor metabolite, accounting for ~15% of urinary

recovery.

Although cis-3-hydroxyglyburide is formed in smaller quantities, it possesses significant

hypoglycemic activity.[2] The formation rate is linearly related to the unbound fraction of

glyburide but is subject to genetic polymorphisms in CYP2C9.
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Figure 1: Metabolic bifurcation of glyburide.[3] Note the reliance of both active metabolites on

renal excretion, creating a bottleneck in renal insufficiency.

Dose-Concentration Correlation Analysis
Linearity in Healthy Subjects
In subjects with normal renal function (Creatinine Clearance > 90 mL/min), the

pharmacokinetics of cis-3-hydroxyglyburide generally follow linear kinetics relative to the

glyburide dose.
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Correlation Coefficient: Plasma levels of cis-3-hydroxyglyburide rise proportionally with

doses between 1.25 mg and 10 mg.

Ratio Stability: The plasma ratio of M1 (4-trans) to M2 (3-cis) remains relatively constant,

typically ranging from 2:1 to 5:1 depending on CYP2C9 genotype.

The "Correlation Breaker": Renal Impairment
The correlation between dose and metabolite level decouples in renal impairment.

Mechanism: Glyburide is eliminated 50% via bile and 50% via urine.[2] However, cis-3-
hydroxyglyburide is almost exclusively cleared renally.[4]

Clinical Consequence: In Stage 3-5 CKD, while the parent drug may be shunted to biliary

excretion (maintaining near-normal levels), the cis-3-hydroxyglyburide metabolite

accumulates.

Data Impact: A patient on a stable 5 mg dose may exhibit a 3-fold increase in cis-3-
hydroxyglyburide AUC despite unchanged parent drug levels. This "hidden accumulation"

is a primary driver of sulfonylurea-induced hypoglycemia in the elderly.

Comparative Performance Data
The following table synthesizes pharmacokinetic parameters to highlight the distinct behavior of

the cis metabolite compared to the parent drug and the trans metabolite.
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Parameter Glyburide (Parent)
4-trans-
hydroxyglyburide
(M1)

cis-3-
hydroxyglyburide
(M2)

Primary Elimination
Hepatic (50%) / Renal

(50%)
Renal (>80%) Renal (>80%)

Activity (Relative) 100% (Reference) ~75-100% Significant (Active)

Plasma Cmax

(Healthy)
~100–150 ng/mL ~20–60 ng/mL ~5–20 ng/mL

Plasma Cmax (Renal

Failure)

Decreased or

Unchanged*

Increased (24–85

ng/mL)

Increased (7–22

ng/mL)

Half-life (t1/2) ~10 hours
~3–4 hours

(prolonged in CKD)

~3–4 hours

(prolonged in CKD)

Protein Binding >99% >97% >97%

*Note: Parent drug levels in renal failure may appear lower due to displacement from protein

binding sites (higher free fraction) and increased metabolic clearance, masking the

accumulation of active metabolites.

Experimental Methodology: Quantification Protocol
To accurately establish the correlation in your specific matrix, a validated LC-MS/MS method is

required. The following protocol ensures separation of the cis and trans isomers, which have

identical molecular weights (m/z 494) and fragmentation patterns.

Self-Validating Workflow
Critical Step: The use of a specific C18 column with optimized mobile phase gradients is

mandatory to resolve the M1 and M2 isomers chromatographically, as mass spectrometry

alone cannot distinguish them.
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Figure 2: LC-MS/MS Workflow for Isomer-Specific Quantification.

Detailed Protocol Steps
Sample Prep: Aliquot 0.5 mL plasma. Add 50 µL Internal Standard (Glipizide 100 ng/mL).
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Extraction: Add 0.1 mL 0.1 M HCl (to protonate acidic sites) and 3 mL Ethyl Acetate. Vortex 2

min, Centrifuge 3000g for 5 min.

Reconstitution: Evaporate supernatant under nitrogen. Reconstitute in 100 µL Mobile Phase

(50:50 Acetonitrile:10mM Ammonium Acetate).

Chromatography:

Column: Agilent Eclipse XDB-C18 (150 x 4.6 mm, 5µm) or equivalent.

Mobile Phase: Isocratic 50% Methanol / 50% 10mM Ammonium Acetate (pH 4.5).

Flow Rate: 0.8 mL/min.

Retention Times: M1 (4-trans) typically elutes before M2 (3-cis) and Parent.

Detection: ESI Positive Mode. MRM Transition 494.2

369.1 (Cyclohexyl loss).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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